(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol
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Description
(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol, commonly known as DMTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. DMTM is a white crystalline powder that is soluble in water and organic solvents. It has a molecular formula of C5H8N4O and a molecular weight of 140.14 g/mol.
Scientific Research Applications
Catalysis and Synthesis
Catalytic Applications : The development of new catalysts, such as tris(triazolyl)methanol-Cu(I) complexes, for facilitating efficient Huisgen 1,3-dipolar cycloadditions highlights the role of triazolyl compounds in enhancing reaction efficiencies under mild conditions (Ozcubukcu et al., 2009). These catalysts have shown significant potential in water or under neat conditions, with low catalyst loadings and compatibility with a wide range of functional groups.
Synthetic Applications : Triazolyl compounds have been utilized in one-pot multistep synthesis processes, demonstrating their utility in constructing complex molecules through Bohlmann-Rahtz heteroannulation reactions (Bagley et al., 2005). This showcases the versatility of triazolyl compounds in organic synthesis, enabling the formation of diverse heterocyclic structures.
Material Science and Environmental Studies
Spectroscopic Studies : Research on the molecular organization of triazolyl compounds in different solvents has provided valuable insights into their interactions and behavior in various media. These studies are crucial for understanding the solvation and aggregation properties of triazolyl compounds, which can influence their reactivity and application in material science (Matwijczuk et al., 2018).
Conversion to Hydrocarbons : The role of triazolyl compounds in the conversion of methanol and other O-compounds to hydrocarbons over zeolite catalysts has been explored. This research is significant for the development of sustainable chemical processes and the utilization of renewable resources (Chang et al., 1977).
properties
IUPAC Name |
(2,5-dimethyl-1,2,4-triazol-3-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c1-4-6-5(3-9)8(2)7-4/h9H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWHSSGHSIOAMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)CO)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1784913-68-3 |
Source
|
Record name | (1,3-dimethyl-1H-1,2,4-triazol-5-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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